Cas no 59719-77-6 (4-Ethoxy-3-nitrobenzoic acid)

• Product Name: 4-Ethoxy-3-nitrobenzoic acid
• CAS No: 59719-77-6
• MF: C₉H₉NO₅
• MW: 211.171462774277
• CID: 57466
• PubChem ID: 679478
• Update Time: 2025-05-20

4-Ethoxy-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Ethoxy-3-nitrobenzoic acid
• 4-Aethoxy-3-nitro-benzoesaeure
• 4-Ethoxy-3-nitro-benzoic acid
• 4-Ethoxy-3-nitrobenzoicacid
• 3-nitro-4-ethoxy benzoic acid
• AE-641/00391045
• DTXSID90350445
• 59719-77-6
• Oprea1_585685
• SR-01000430165-1
• EN300-12068
• SCHEMBL1402203
• FT-0701595
• EU-0004612
• VS-07449
• AKOS000263338
• SR-01000430165
• CS-0224748
• Z57982191
• MFCD01143607
• BB 0244150
• A832435
• Oprea1_363952
• GZHXYRWGRKIXEJ-UHFFFAOYSA-N
• BBL023526
• STL255840
• Benzoic acid, 4-ethoxy-3-nitro-
• DB-001292
• ALBB-019939

• MDL： MFCD01143607
• Inchi： 1S/C9H9NO5/c1-2-15-8-4-3-6(9(11)12)5-7(8)10(13)14/h3-5H,2H2,1H3,(H,11,12)
• InChI Key： GZHXYRWGRKIXEJ-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(C(=O)O)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 211.04800
• Monoisotopic Mass: 211.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 92.4A^2

Experimental Properties

• Density: 1.368
• Boiling Point: 378.6 °C at 760 mmHg
• Flash Point: 378.6 °C at 760 mmHg
• Refractive Index: 1.575
• PSA: 92.35000
• LogP: 2.21490

4-Ethoxy-3-nitrobenzoic acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 4-Ethoxy-3-nitrobenzoic acid

Introduction to 4-Ethoxy-3-nitrobenzoic acid (CAS No. 59719-77-6)

4-Ethoxy-3-nitrobenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 59719-77-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of nitrobenzoic acids, characterized by the presence of both a nitro group and an ethoxy substituent on a benzene ring. The structural arrangement of these functional groups imparts unique chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The molecular structure of 4-Ethoxy-3-nitrobenzoic acid consists of a benzene core substituted with an ethoxy group at the 4-position and a nitro group at the 3-position. This specific configuration contributes to its reactivity and makes it a versatile building block for more complex molecules. In recent years, there has been growing interest in this compound due to its potential applications in drug development and material science.

One of the most compelling aspects of 4-Ethoxy-3-nitrobenzoic acid is its utility as a precursor in the synthesis of more complex pharmacophores. The nitro group can be reduced to an amine, while the ethoxy group can undergo various transformations, such as demethylation or coupling reactions. These properties make it particularly useful in the development of novel therapeutic agents. For instance, derivatives of this compound have been explored in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other bioactive molecules.

Recent research has also highlighted the role of 4-Ethoxy-3-nitrobenzoic acid in material science. Its ability to form coordination complexes with metal ions has led to studies on its applications in catalysis and as a ligand in metal-organic frameworks (MOFs). These materials have potential uses in gas storage, separation technologies, and even as sensors for environmental monitoring.

The synthesis of 4-Ethoxy-3-nitrobenzoic acid typically involves nitration and etherification reactions starting from commercially available benzoic acid derivatives. Advances in synthetic methodologies have improved the efficiency and scalability of these processes, making it more feasible for industrial applications. For example, catalytic nitration techniques have reduced the environmental impact of producing nitroaromatic compounds like this one.

In terms of biological activity, 4-Ethoxy-3-nitrobenzoic acid has been investigated for its potential pharmacological effects. While not yet approved for any specific therapeutic use, preclinical studies suggest that it may exhibit properties relevant to neuroprotection and anti-inflammatory responses. The presence of both electron-withdrawing (nitro) and electron-donating (ethoxy) groups allows for fine-tuning of biological activity through structural modifications.

The compound's solubility profile is another area of interest. 4-Ethoxy-3-nitrobenzoic acid exhibits moderate solubility in polar organic solvents but limited solubility in water. This characteristic influences its formulation and delivery methods in pharmaceutical applications. Researchers are exploring ways to enhance its solubility through derivatization or encapsulation techniques to improve bioavailability.

From an industrial perspective, the demand for 4-Ethoxy-3-nitrobenzoic acid is driven by its role as an intermediate in fine chemical synthesis. As industries continue to seek innovative solutions for drug development and material science, compounds like this one are becoming increasingly valuable. Manufacturers are investing in optimizing production processes to meet growing market demands while adhering to stringent quality control standards.

The environmental impact of producing and using 4-Ethoxy-3-nitrobenzoic acid is also being carefully considered. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. For instance, biocatalytic methods are being explored as alternatives to traditional chemical synthesis, offering a more sustainable approach to producing this compound.

In conclusion, 4-Ethoxy-3-nitrobenzoic acid (CAS No. 59719-77-6) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules and functional materials. As research continues to uncover new applications for this compound, its importance in industrial and academic settings is likely to grow further.